Cas no 25115-78-0 (Piperazine, 1,4-dipropyl-)

Piperazine, 1,4-dipropyl- structure
Piperazine, 1,4-dipropyl- structure
Product Name:Piperazine, 1,4-dipropyl-
CAS No:25115-78-0
MF:C10H22N2
MW:170.295082569122
CID:237834
PubChem ID:3086049
Update Time:2025-04-19

Piperazine, 1,4-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1,4-dipropyl-
    • 1,4-Dipropylpiperazine
    • 1,4-Bis(1-amino-2-propyl)piperazine
    • 1,4-dipropyl-piperazine
    • AC1MJ5HA
    • AC1Q2XZ6
    • AG-E-75980
    • CTK0I6985
    • N,N'-Dipropyl-piperazin
    • N,N'-dipropylpiperazine
    • SureCN384210
    • SureCN6512381
    • SCHEMBL384210
    • 1,4-Piperazinediethanamine, beta1,beta4-dimethyl-
    • 1,4-Piperazinediethanamine, beta,beta'-dimethyl-
    • 25115-78-0
    • Piperazine,1,4-dipropyl-(7ci,8ci,9ci)
    • 1,4-bis-(propyl)piperazine
    • Inchi: 1S/C10H22N2/c1-3-5-11-7-9-12(6-4-2)10-8-11/h3-10H2,1-2H3
    • InChI Key: IVMKBBDVVDYGPS-UHFFFAOYSA-N
    • SMILES: N1(CCC)CCN(CCC)CC1

Computed Properties

  • Exact Mass: 170.178
  • Monoisotopic Mass: 170.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 92.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 6.5Ų
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